2-(1-Adamantylcarbonyl)-3-(3-chlorophenyl)-1,1-cyclopropanedicarbonitrile
2-(1-Adamantylcarbonyl)-3-(3-chlorophenyl)-1,1-cyclopropanedicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
413576-43-9
VCID:
VC0460592
InChI:
InChI=1S/C22H21ClN2O/c23-17-3-1-2-16(7-17)18-19(22(18,11-24)12-25)20(26)21-8-13-4-14(9-21)6-15(5-13)10-21/h1-3,7,13-15,18-19H,4-6,8-10H2/t13?,14?,15?,18-,19+,21?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC(=CC=C5)Cl
Molecular Formula:
C22H21ClN2O
Molecular Weight:
364.9g/mol
2-(1-Adamantylcarbonyl)-3-(3-chlorophenyl)-1,1-cyclopropanedicarbonitrile
CAS No.: 413576-43-9
Main Products
VCID: VC0460592
Molecular Formula: C22H21ClN2O
Molecular Weight: 364.9g/mol
| CAS No. | 413576-43-9 |
|---|---|
| Product Name | 2-(1-Adamantylcarbonyl)-3-(3-chlorophenyl)-1,1-cyclopropanedicarbonitrile |
| Molecular Formula | C22H21ClN2O |
| Molecular Weight | 364.9g/mol |
| IUPAC Name | (2R,3S)-2-(adamantane-1-carbonyl)-3-(3-chlorophenyl)cyclopropane-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C22H21ClN2O/c23-17-3-1-2-16(7-17)18-19(22(18,11-24)12-25)20(26)21-8-13-4-14(9-21)6-15(5-13)10-21/h1-3,7,13-15,18-19H,4-6,8-10H2/t13?,14?,15?,18-,19+,21?/m1/s1 |
| Standard InChIKey | CGYIQWJSGIIUNY-RLERJZMCSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)[C@@H]4[C@H](C4(C#N)C#N)C5=CC(=CC=C5)Cl |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC(=CC=C5)Cl |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC(=CC=C5)Cl |
| PubChem Compound | 7310394 |
| Last Modified | Nov 11 2021 |
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